N-Octyl Nortadalafil
N-Octyl Nortadalafil
Brand Name:
Vulcanchem
CAS No.:
1173706-35-8
VCID:
VC21184191
InChI:
InChI=1S/C29H33N3O4/c1-2-3-4-5-6-9-14-31-17-26(33)32-23(29(31)34)16-21-20-10-7-8-11-22(20)30-27(21)28(32)19-12-13-24-25(15-19)36-18-35-24/h7-8,10-13,15,23,28,30H,2-6,9,14,16-18H2,1H3/t23-,28-/m1/s1
SMILES:
CCCCCCCCN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36
Molecular Formula:
C₂₉H₃₃N₃O₄
Molecular Weight:
487.6 g/mol
N-Octyl Nortadalafil
CAS No.: 1173706-35-8
Cat. No.: VC21184191
Molecular Formula: C₂₉H₃₃N₃O₄
Molecular Weight: 487.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1173706-35-8 |
|---|---|
| Molecular Formula | C₂₉H₃₃N₃O₄ |
| Molecular Weight | 487.6 g/mol |
| IUPAC Name | (2R,8R)-2-(1,3-benzodioxol-5-yl)-6-octyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione |
| Standard InChI | InChI=1S/C29H33N3O4/c1-2-3-4-5-6-9-14-31-17-26(33)32-23(29(31)34)16-21-20-10-7-8-11-22(20)30-27(21)28(32)19-12-13-24-25(15-19)36-18-35-24/h7-8,10-13,15,23,28,30H,2-6,9,14,16-18H2,1H3/t23-,28-/m1/s1 |
| Standard InChI Key | JIMWYJMUPCVOFA-QDPGVEIFSA-N |
| Isomeric SMILES | CCCCCCCCN1CC(=O)N2[C@@H](C1=O)CC3=C([C@H]2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36 |
| SMILES | CCCCCCCCN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36 |
| Canonical SMILES | CCCCCCCCN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC5=C(C=C4)OCO5)NC6=CC=CC=C36 |
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